Cas no 5679-18-5 (Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate)

• Product Name: Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate
• CAS No: 5679-18-5
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• MDL: MFCD00658784
• CID: 1600109
• PubChem ID: 707586
• Update Time: 2025-06-26

Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetate
• ethyl 2-(3,5-dimethyl-4-nitropyrazolyl)acetate
• Oprea1_622847
• ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate
• STOCK2S-41143
• AC1LE7DV
• 5-&lt
• 3,4-Dimethoxy-benzyl&gt
• -3-methyl-5,6-dihydro-cyclopenta&lt
• b&gt
• thiophen-4-on
• 5-(3,4-dimethoxy-benzyl)-3-methyl-5,6-dihydro-cyclopenta[b]thiophen-4-one
• CTK5A5709
• ETHYL (3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-ACETATE
• 005215
• 5-< 3,4-Dimethoxy-benzyl> -3-methyl-5,6-dihydro-cyclopenta< b> thiophen-4-on
• ZERO
• AKOS000297377
• Ethyl2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate
• HMS2697I20
• MLS000710075
• Ethyl 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate
• SR-01000429020-2
• ethyl {4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetate
• MFCD00658784
• CHEMBL1887514
• STK327645
• ALBB-008651
• CS-0313975
• DTXSID50351711
• LS-02951
• SR-01000429020
• AG-690/09247048
• CCG-55812
• SMR000287242
• 5679-18-5
• AB00093191-01
• SR-01000429020-1
• Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate

• MDL： MFCD00658784
• Inchi： 1S/C9H13N3O4/c1-4-16-8(13)5-11-7(3)9(12(14)15)6(2)10-11/h4-5H2,1-3H3
• InChI Key： XQUYPKGOLQYZRE-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 227.09069
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 337.6±42.0 °C at 760 mmHg
• Flash Point: 216.3±21.9 °C
• PSA: 87.26

Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate

Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate (CAS No. 5679-18-5): A Comprehensive Overview

Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate (CAS No. 5679-18-5) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 3,5-dimethyl-4-nitro-1H-pyrazol-1-yl and ethyl acetate moieties, exhibits a range of biological activities that make it a valuable candidate for various applications.

The 3,5-dimethyl-4-nitro-1H-pyrazol-1-yl group is a key structural feature of this compound, contributing to its stability and reactivity. The presence of the nitro group enhances the compound's electronic properties, making it an attractive scaffold for the development of new drugs and chemical probes. The ethyl acetate moiety, on the other hand, imparts solubility and enhances the compound's bioavailability, which is crucial for its use in biological systems.

Recent studies have highlighted the potential of Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The nitro group in the pyrazole ring is believed to play a crucial role in modulating inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate has also been investigated for its antimicrobial properties. A study published in the Antimicrobial Agents and Chemotherapy journal demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The unique combination of the pyrazole ring and the nitro group is thought to disrupt bacterial cell walls and inhibit essential metabolic processes, leading to bacterial cell death.

The pharmacokinetic properties of Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate have also been extensively studied. Research conducted by a team at the University of California has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ethyl acetate moiety enhances its solubility in biological fluids, facilitating its uptake and distribution throughout the body. Furthermore, the compound's stability under physiological conditions ensures that it remains active for extended periods, making it suitable for long-term therapeutic use.

In terms of safety and toxicity, preliminary studies have indicated that Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate has a favorable safety profile. Animal studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route for producing Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate is well-established and can be efficiently scaled up for industrial production. The synthesis typically involves several steps, including the formation of the pyrazole ring followed by nitration and esterification reactions. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it accessible for both research and commercial applications.

In conclusion, Ethyl (3,5-dimethyl-4-nitro-1H-pyrazol-1-y l)acetate (CAS No. 5679-18-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, including anti-inflammatory and antimicrobial properties. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.